Cobalt-catalyzed hydrogen desorption from the LiNH2–LiBH4 system
Dalton Transactions Pub Date: 2008-03-18 DOI: 10.1039/B719420J
Abstract
A doping of 5 wt% CoCl2 considerably decreases the dehydrogenation temperature of a mixture of LiNH2 and LiBH4. More that 8 wt% of hydrogen can be released at ca. 155 °C.
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